Cas no 1806896-85-4 (2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide
• CAS No: 1806896-85-4
• MF: C₆H₄ClF₂IN₂O₂S
• MW: 368.527438163757
• CID: 4867244
• Update Time: 2025-10-21

2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H4ClF2IN2O2S/c7-5-4(10)3(6(8)9)2(1-12-5)15(11,13)14/h1,6H,(H2,11,13,14)
• InChI Key： MAXHBNPJZOIMMR-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1C(F)F)S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 367.869
• Monoisotopic Mass: 367.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide

Introduction to 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide (CAS No. 1806896-85-4)

2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1806896-85-4, this compound represents a unique structural motif characterized by the presence of multiple functional groups, including chloro, difluoromethyl, iodopyridine, and sulfonamide moieties. These features make it a versatile scaffold for the development of novel bioactive molecules, particularly in the quest for next-generation therapeutics.

The compound's structure is strategically designed to enhance its pharmacological properties, making it an attractive candidate for further exploration in drug discovery. The chloro substituent at the 2-position and the difluoromethyl group at the 4-position contribute to its lipophilicity and metabolic stability, while the iodopyridine core provides a rich scaffold for further derivatization. Additionally, the sulfonamide moiety at the 5-position introduces polarity and hydrogen bonding capabilities, which are crucial for receptor binding and pharmacokinetic profiles.

In recent years, there has been a surge in interest regarding iodopyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in oncology, inflammation, and infectious diseases. The unique combination of substituents in 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide positions it as a promising lead compound for medicinal chemists seeking to develop small-molecule inhibitors or activators of target enzymes and receptors.

One of the most compelling aspects of this compound is its potential to serve as a building block for structure-based drug design. The presence of multiple reactive sites allows for selective modifications that can fine-tune its binding affinity and selectivity. For instance, computational studies have suggested that the iodopyridine ring can interact with aromatic pockets in protein targets, while the sulfonamide group can engage in hydrogen bonding interactions. This dual functionality makes it an ideal candidate for designing molecules with enhanced target specificity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The difluoromethyl group in this molecule not only enhances lipophilicity but also improves metabolic stability by preventing oxidative degradation. This characteristic is particularly valuable in designing drugs with prolonged half-lives and reduced side effects. Furthermore, fluorine atoms can influence electronic properties, affecting binding interactions at the molecular level.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for constructing complex heterocyclic frameworks like 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to introduce various functional groups with high precision and yield. These advancements are crucial for accelerating drug discovery pipelines and bringing novel therapeutics to market faster.

In academic research, this compound has been utilized as a key intermediate in synthesizing more complex molecules with targeted biological activities. For example, researchers have explored its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atom at the 3-position provides a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce diverse pharmacophores.

The sulfonamide moiety is another key feature that has been extensively studied for its role in modulating biological pathways. Sulfonamides are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for drug design. In particular, sulfonamides containing halogen substituents have shown enhanced bioavailability and reduced toxicity compared to their non-halogenated counterparts.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Modern medicinal chemistry emphasizes the importance of rational design based on structural insights from biological targets. 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide exemplifies this trend by combining multiple pharmacologically relevant features into a single molecular entity.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. The combination of halogenated aromatic rings and polar sulfonamide groups creates a molecular profile that can disrupt bacterial cell walls or interfere with essential metabolic pathways. This makes it a promising candidate for developing novel antibiotics or antifungals to combat resistant strains.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-iodopyridine-5-sulfonamide (CAS No. 1806896-85-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups positions it as a versatile scaffold for further exploration in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in shaping the future of medicine.